5-(4-Chlorobenzyl)-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H8ClN3S/c10-7-3-1-6(2-4-7)5-8-12-13-9(11)14-8/h1-4H,5H2,(H2,11,13)
• InChI Key: BFEQYHQYYNNVEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NN=C(S2)N)Cl
• Molecular Formula: C9H8ClN3S
• DSSTOX Substance ID: DTXSID00351524
• Molecular Weight: 225.70 g/mol
• CAS RN: 39181-43-6

Description

5-(4-Chlorobenzyl)-1,3,4-thiadiazol-2-amine, or 5-CBTA for short, is an organic compound belonging to the class of thiadiazol-2-amines. It is a synthetic compound with potential applications in a variety of scientific and medical fields. 5-CBTA has been used in a variety of laboratory experiments, particularly in the fields of biochemistry and physiology, to study the mechanism of action and the biochemical and physiological effects of the compound.

Scientific Research Applications

Synthesis and Characterization

• A study on the synthesis of 5-(4-Chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives revealed their potential antiviral activity against tobacco mosaic virus (Chen et al., 2010). The research highlights a six-step synthesis process starting from 4-chlorobenzoic acid, demonstrating the compound's versatility in creating sulfonamide derivatives with bioactivity potential.
• Another study focused on the synthesis and characterization of 5-benzyl-N-phenyl-1,3,4-thiadiazol-2-amine derivatives, employing Mn(II) catalyzed reactions. The resulting compounds were analyzed through spectral, X-ray, and DFT studies, emphasizing the structural stability and potential for various applications (Dani et al., 2013).

Biological Activities

• Research into Mannich bases of 5-(4-Chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole led to the discovery of compounds with moderate antimicrobial activity against pathogenic bacterial and fungal strains (Sah et al., 2014). This study underscores the potential of 1,3,4-thiadiazol-2-amine derivatives in developing new antimicrobial agents.
• The insecticidal activity of new 1,3,4-thiadiazole and thiadiazolo[3,2-a]pyrimidine derivatives against cotton leafworm was evaluated, with some derivatives showing promising results. This highlights the agricultural application of these compounds in pest control (Ismail et al., 2021).

Material Science and Synthesis Methodology

• A study on the ultrasound-assisted synthesis of 5-(benzylthio)-1,3,4-thiadiazol-2-amine derivatives provided an experimental and computational analysis of the process, offering insights into efficient synthesis methods and potential applications in material science (Erdogan, 2018).

Antitubercular and Anticonvulsant Activities

• Phenothiazine-thiadiazole hybrid compounds were designed and evaluated for antitubercular activity, with some derivatives showing significant inhibition against Mycobacterium tuberculosis. This approach of molecular hybridization opens new avenues for the development of potent antitubercular agents (Ramprasad et al., 2015).
• Novel derivatives of 2-amino-5-[4-chloro-2-(2-chlorophenoxy)phenyl]-1,3,4-thiadiazole showed promising anticonvulsant activity, indicating the therapeutic potential of these compounds in treating seizures (Foroumadi et al., 2007).